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Compound of Interest

Compound Name: Glycodeoxycholic Acid-D5

Cat. No.: B1161346 Get Quote

Introduction: The Role of GDCA-D5 in Metabolomics
Glycodeoxycholic Acid-D5 (GDCA-D5) is the deuterated analog of Glycodeoxycholic Acid, a

secondary bile acid formed by the conjugation of deoxycholic acid with glycine.[1][2] In

quantitative metabolomics and DMPK (Drug Metabolism and Pharmacokinetics) studies,

GDCA-D5 serves as the "Gold Standard" Stable Isotope Labeled Internal Standard (SIL-IS).[1]

[2]

Its primary function is to correct for variability in:

Extraction Recovery: Losses during protein precipitation or solid-phase extraction.[2]

Matrix Effects: Ion suppression or enhancement caused by co-eluting phospholipids in

biological matrices (plasma, bile, feces).[1][2]

Instrumental Drift: Variations in ionization efficiency (ESI) over long analytical runs.[1][2]

Chemical Profile[3][4][5][6][7][8][9][10][11]
Chemical Name: Glycodeoxycholic Acid-D5[1][2][3][4]

Molecular Formula:

[1][2][3]
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Molecular Weight: ~454.65 g/mol (Note: Unlabeled GDCA is ~449.62 g/mol ; the +5 Da shift

is critical for mass resolution).[1][2]

Solubility: Soluble in Methanol, DMSO; sparingly soluble in aqueous buffers without pH

adjustment.[2][5]

The Certificate of Analysis (CoA) Decoded
A CoA for a deuterated standard is more complex than that of a neat chemical. As a

researcher, you must validate three distinct purity metrics to ensure the integrity of your data.

Critical Quality Attributes (CQA) Table
Parameter Specification Limit Technical Significance

Chemical Purity 98% (HPLC/UPLC)

Ensures no non-isobaric

impurities (e.g., unconjugated

bile acids) co-elute and

suppress ionization.[1][2]

Isotopic Enrichment 99 atom % D

The percentage of molecules

actually containing deuterium.

[2] Low enrichment leads to

signal dilution.[2]

Isotopic Purity (D0) 0.5% (Target)

CRITICAL. The fraction of the

standard that remains

unlabeled (

).[1] High D0 causes "cross-

talk" in the analyte channel,

artificially inflating sample

concentration.

Proton NMR Conforms to Structure
Verifies the conjugation of

Glycine to the steroid core.[2]

Mass Spectrometry Identity Confirmed
Confirms the mass shift (

).[1][2]
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The "D0 Contribution" Phenomenon
The most overlooked parameter in a CoA is the D0 contribution.

Scenario: You spike GDCA-D5 at 1,000 ng/mL.

Risk: If your IS contains 1% unlabeled GDCA (D0), you are effectively adding 10 ng/mL of

"analyte" to every sample.[1][2]

Consequence: Your Lower Limit of Quantification (LLOQ) cannot be lower than this

background noise. Always calculate the D0 contribution before setting your calibration curve

range.

Visualization: The CoA Generation & QC Workflow
The following diagram illustrates the rigorous "Self-Validating" process required to certify a

batch of GDCA-D5.
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Figure 1: The Quality Control workflow for generating a GDCA-D5 Certificate of Analysis. Note

that MS and HPLC validate two different types of purity (Isotopic vs. Chemical).

Experimental Protocol: LC-MS/MS Application
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This protocol is designed for the quantification of Glycodeoxycholic Acid in human plasma

using GDCA-D5 as the Internal Standard.[2]

Reagent Preparation
Stock Solution (1 mg/mL): Dissolve 1 mg GDCA-D5 in 1 mL Methanol (LC-MS grade).

Sonicate for 5 mins. Store at -20°C.

Working IS Solution (200 ng/mL): Dilute the Stock Solution 1:5000 in Methanol.

Scientist's Note: We prepare the Working IS in 100% Methanol to act as the protein

precipitation agent simultaneously.[2]

Sample Extraction (Protein Precipitation)[1]
Aliquot: Transfer 50 µL of plasma sample to a 1.5 mL Eppendorf tube.

Spike: Add 150 µL of Working IS Solution (containing GDCA-D5).

Vortex: Mix vigorously for 30 seconds to precipitate proteins and equilibrate the IS with the

matrix.

Centrifuge: Spin at 14,000 x g for 10 minutes at 4°C.

Transfer: Move 100 µL of supernatant to an LC vial containing 100 µL of Water (0.1% Formic

Acid).

Causality: Diluting the methanolic supernatant with water improves peak shape on C18

columns by reducing the solvent strength of the injection plug.

LC-MS/MS Conditions
Column: C18 Core-Shell (e.g., Kinetex or HALO), 2.1 x 100 mm, 1.7 µm.[1]

Mobile Phase A: Water + 0.01% Formic Acid + 5mM Ammonium Acetate.[2]

Mobile Phase B: Acetonitrile/Methanol (50:50) + 0.01% Formic Acid.[1][2]

Ionization: ESI Negative Mode (
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).[1][2]

MRM Transition Setup
Bile acids form strong negative ions.[2] You must optimize the Collision Energy (CE) for the

specific D5 labeling pattern.[1]

Compound
Precursor Ion (

)

Product Ion (

)
Note

GDCA (Analyte) 448.3 74.0 Glycine fragment

GDCA-D5 (IS) 453.3 74.0
If D5 is on Steroid

Ring

GDCA-D5 (IS) 453.3 79.0 If D5 is on Glycine

Critical Check: Perform a product ion scan on your specific lot of GDCA-D5 to confirm the

location of the deuterium label.[2] If the label is on the glycine, the product ion will shift from 74

to 79 (or 76 for D2).[1] If on the ring, the product ion remains 74.

Visualization: The Bioanalytical Workflow
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Figure 2: Step-by-step workflow for utilizing GDCA-D5 in a clinical or research setting.[1][2] The

spiking step is the critical normalization point.

Handling & Stability Guidelines
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Hygroscopic Nature: GDCA-D5 is often supplied as a sodium salt or free acid.[2] It is

hygroscopic.[2] Allow the vial to equilibrate to room temperature before opening to prevent

condensation, which can hydrolyze the glycine bond over time.

Solution Stability:

Methanol Stock: Stable for 12 months at -20°C.

Aqueous Working Solution: Unstable.[2] Bacterial growth can deconjugate the bile acid

(cleaving Glycine).[1] Prepare fresh daily or store at 4°C for max 48 hours.

Isotopic Exchange: Deuterium on carbon backbones is generally non-exchangeable.[2]

However, avoid highly acidic conditions (pH < 2) at high temperatures, which could

theoretically promote exchange or degradation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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